Cas no 2137056-66-5 (tert-butyl N-[(2S)-3-oxo-4-(1,3-thiazol-5-yl)butan-2-yl]carbamate)

• Product Name: tert-butyl N-[(2S)-3-oxo-4-(1,3-thiazol-5-yl)butan-2-yl]carbamate
• CAS No: 2137056-66-5
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 6498874
• PubChem ID: 165955706
• Update Time: 2025-07-19

tert-butyl N-[(2S)-3-oxo-4-(1,3-thiazol-5-yl)butan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-798818
• 2137056-66-5
• tert-butyl N-[(2S)-3-oxo-4-(1,3-thiazol-5-yl)butan-2-yl]carbamate

• Inchi： 1S/C12H18N2O3S/c1-8(14-11(16)17-12(2,3)4)10(15)5-9-6-13-7-18-9/h6-8H,5H2,1-4H3,(H,14,16)/t8-/m0/s1
• InChI Key： VBFIJHIFANLKRU-QMMMGPOBSA-N
• SMILES： S1C=NC=C1CC([C@H](C)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 270.10381361g/mol
• Monoisotopic Mass: 270.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 96.5Ų

Additional information on tert-butyl N-[(2S)-3-oxo-4-(1,3-thiazol-5-yl)butan-2-yl]carbamate

Introduction to Tert-butyl N-[(2S)-3-oxo-4-(1,3-thiazol-5-yl)butan-2-yl]carbamate (CAS No. 2137056-66-5)

Tert-butyl N-[(2S)-3-oxo-4-(1,3-thiazol-5-yl)butan-2-yl]carbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2137056-66-5, belongs to a class of molecules that exhibit promising biological activities. The presence of a carbamate group and a chiral center at the (2S) position makes this molecule particularly intriguing for researchers exploring novel therapeutic agents.

The structural framework of Tert-butyl N-[(2S)-3-oxo-4-(1,3-thiazol-5-yl)butan-2-yl]carbamate incorporates several key functional moieties that contribute to its potential pharmacological relevance. The carbamate group, a well-known pharmacophore, is often involved in the design of drugs due to its ability to form hydrogen bonds and interact with biological targets. Additionally, the (1,3-thiazole) ring is a heterocyclic structure that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties.

Recent advancements in the field of medicinal chemistry have highlighted the importance of chiral molecules in drug development. The (2S) configuration of the compound's backbone suggests that it may exhibit enantioselective interactions with biological receptors, which could lead to improved efficacy and reduced side effects compared to non-chiral analogs. This aspect has made Tert-butyl N-[(2S)-3-oxo-4-(1,3-thiazol-5-yl)butan-2-yl]carbamate a subject of intense interest for researchers aiming to develop next-generation pharmaceuticals.

In the context of current research, this compound has been investigated for its potential role in modulating various biological pathways. Studies have indicated that the structural features of Tert-butyl N-[(2S)-3-oxo-4-(1,3-thiazol-5-yl)butan-2-yl]carbamate may enable it to interact with enzymes and receptors involved in inflammation and cell proliferation. These interactions are particularly relevant in the development of treatments for chronic diseases such as cancer and autoimmune disorders.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as chiral resolution and stereoselective reactions, has been crucial in obtaining the desired enantiomeric purity. These synthetic methodologies not only highlight the complexity of working with chiral molecules but also underscore the importance of innovation in chemical synthesis.

Evaluation of Tert-butyl N-[(2S)-3-oxo-4-(1,3-thiazol-5-ytl)butan--2-y]carbamate in preclinical studies has revealed several promising characteristics. Its stability under various conditions and its solubility profile make it a suitable candidate for further development into an oral therapeutic agent. Additionally, preliminary toxicity studies have shown that the compound exhibits low acute toxicity, suggesting a favorable safety profile.

The potential applications of Tert-butyl N-[(-S)-3-oxy--4-(1,3-thiazol--5-ytl)butan--2-y]carbamate extend beyond traditional pharmaceutical uses. Researchers are exploring its potential as a lead compound for drug discovery programs targeting neurological disorders. The ability of this molecule to cross the blood-brain barrier and interact with central nervous system receptors makes it an attractive candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

As our understanding of biological systems continues to evolve, so does our approach to drug design. The integration of computational methods and high-throughput screening technologies has accelerated the discovery process significantly. Tert-butyl N-[(-S)-3-oxy--4-(1,-thiazol--5-ytl)butan--2-y]carbamate exemplifies how these advancements can lead to the identification of novel therapeutic agents with tailored properties.

In conclusion, Tert-butyl N-[(-S)-3-oxy--4-(1,-thiazol--5-ytl)butan--2-y]carbamate (CAS No. 2137056---66---5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As scientists continue to explore new frontiers in drug discovery, compounds like this one will play a crucial role in shaping the future of medicine.